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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Tefzel® (ETFE), a
robust fluoropolymer, in cryogenic research. Its unique combination of mechanical toughness,
chemical inertness, and retention of properties at extremely low temperatures makes it a
suitable material for a variety of demanding applications.

Introduction to Tefzel® in Cryogenics

Tefzel®, a copolymer of ethylene and tetrafluoroethylene (ETFE), is a high-performance
thermoplastic renowned for its exceptional durability over a wide temperature range.[1] While
its applications at elevated temperatures are well-documented, its performance in cryogenic
environments is of significant interest to researchers working with liquefied gases and
preserving biological samples. Useful properties of Tefzel® are retained at cryogenic
temperatures, making it a reliable choice for components in cryogenic systems.[2] Its
continuous service temperature ranges from as low as -185°C (-300°F) to +150°C (+300°F).[1]

[3]

Key Properties at Cryogenic Temperatures

Tefzel® maintains its mechanical integrity and other critical properties at the extremely low
temperatures required for cryogenic research. As the temperature decreases, the tensile
strength of ETFE film shows a nearly linear increase, while the breaking elongation sees a
nearly linear decrease.[4]
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Data Presentation: Mechanical Properties of Tefzel®
(ETFE)

The following tables summarize the available quantitative data for the mechanical properties of
Tefzel® at ambient and cryogenic temperatures.

Table 1. Mechanical Properties of Tefzel® (ETFE) at Ambient Temperature (23°C / 73°F)

Property Test Method Typical Value

Tensile Strength ASTM D638 42 MPa (6100 psi)[5]
Tensile Elongation at Break ASTM D638 300%][5]

Flexural Modulus ASTM D790 1000 MPa (145,000 psi)[5]
Notched Izod Impact Strength ASTM D256 No Break[5]

Hardness (Shore D) ASTM D2240 D67[5]

Table 2: Mechanical Properties of ETFE Film at Cryogenic Temperatures
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Tensile Strength Elongation at .
Temperature Test Condition
(MPa) Break (%)

Uniaxial Tensile
20°C (68°F) ~45 ~350

Test[4]

Uniaxial Tensile
0°C (32°F) ~55 ~300

Test[4]

Uniaxial Tensile
-20°C (-4°F) ~65 ~250

Test[4]

Uniaxial Tensile
-40°C (-40°F) ~75 ~200

Test[4]

Uniaxial Tensile
-60°C (-76°F) ~85 ~150

Test[4]

Uniaxial Tensile
-80°C (-112°F) ~95 ~100

Test[4]

Uniaxial Tensile
-100°C (-148°F) ~105 ~80

Test[4]

More stable than PFA Immersion in Liquid

-196°C (-320°F) > PCTFE, < PET & PI )
& FEP Nitrogen (77K)[6]

Note: Data for specific cryogenic temperatures can vary based on the grade of Tefzel® and the
specific test conditions.

Applications in Cryogenic Research

The robust properties of Tefzel® at low temperatures make it suitable for a range of
applications:

o Cryogenic Sample Storage: Tefzel® films and containers can be used for the short-term and
long-term storage of biological samples and pharmaceuticals at cryogenic temperatures due
to their low permeability and chemical inertness.
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Tubing and Fluid Handling: Tefzel® tubing is used for the transfer of cryogenic liquids and
gases, such as liquid nitrogen, due to its flexibility, which is retained at low temperatures, and
its resistance to chemical attack.

Seals, Gaskets, and Linings: The material's ability to maintain a seal at cryogenic
temperatures makes it ideal for gaskets, O-rings, and liners in cryogenic equipment like
dewars, cryostats, and valve bodies.

Wire and Cable Insulation: In cryogenic instrumentation and equipment, Tefzel® serves as a
reliable electrical insulator for wires and cables, maintaining its dielectric properties and
mechanical strength.

Aerospace Components: The aerospace industry utilizes Tefzel® for various components in
cryogenic fuel systems and instrumentation due to its lightweight nature and performance
under extreme temperature fluctuations.

Experimental Protocols

The following are detailed methodologies for key experiments and procedures involving

Tefzel® in a cryogenic research setting.

Protocol 1: Cryogenic Mechanical Testing of Tefzel®
Components

Objective: To determine the mechanical properties (e.g., tensile strength, flexibility) of a

Tefzel® component at a specific cryogenic temperature (e.g., -196°C).

Materials:

Tefzel® test specimen (e.g., film, molded part)

Universal Testing Machine (UTM) with a cryogenic environmental chamber or a custom
fixture for testing in liquid nitrogen.[7]

Liquid Nitrogen (LN2)

Appropriate personal protective equipment (PPE): cryogenic gloves, face shield, lab coat.
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Procedure:

Specimen Preparation: Prepare the Tefzel® specimens according to the relevant ASTM or
ISO standard for the desired test (e.g., ASTM D638 for tensile properties).

Pre-cooling the Fixture: If using a custom fixture for LN2 immersion, slowly pour liquid
nitrogen into the fixture until it reaches a stable cryogenic temperature, indicated by a
reduction in the rate of LN2 evaporation.[7]

Specimen Equilibration: Place the Tefzel® specimen inside the cryogenic chamber or
submerge it in the liquid nitrogen-filled fixture. Allow the specimen's temperature to
equilibrate with the cryogenic environment.

Mechanical Testing: Conduct the mechanical test (e.g., three-point bending, compression)
using the UTM, ensuring the specimen remains at the target cryogenic temperature
throughout the test.[7] For tensile testing of films, specialized grips may be required to
prevent slippage at low temperatures.

Data Acquisition: Record the load-displacement data to determine the relevant mechanical
properties.

Post-Test Analysis: Carefully remove the fractured specimen from the test setup after it has
returned to a safe handling temperature. Analyze the fracture surface for signs of brittle or
ductile failure.

Protocol 2: Handling and Installation of Tefzel® Tubing
for Cryogenic Fluid Transfer

Objective: To safely transfer a cryogenic fluid (e.qg., liquid nitrogen) using Tefzel® tubing.

Materials:

Tefzel® (ETFE) tubing of the appropriate diameter and wall thickness for the application.
Cryogenic fluid source (e.g., liquid nitrogen dewar).

Receiving vessel.
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» Appropriate fittings and connectors compatible with both the tubing and the cryogenic
equipment.

e PPE: cryogenic gloves, face shield, lab coat.
Procedure:

 Inspection: Before use, visually inspect the Tefzel® tubing for any cracks, kinks, or other
signs of damage.

o Cutting and Fitting: Cut the tubing to the desired length using a sharp, clean blade to ensure
a square-cut end. Attach the appropriate fittings according to the manufacturer's instructions.
Ensure a secure and leak-tight connection.

e Purging (if required): For applications sensitive to moisture or air, purge the tubing with a dry,
inert gas (e.g., nitrogen gas) before introducing the cryogenic fluid.

e Pre-cooling: Slowly introduce the cryogenic fluid into the tubing. This gradual cooling
minimizes thermal shock to the material. You will observe boiling and outgassing as the
tubing cools down.

» Fluid Transfer: Once the tubing has reached thermal equilibrium with the cryogenic fluid
(indicated by a significant reduction in boiling), proceed with the fluid transfer at a controlled
rate.

o Post-Transfer: After the transfer is complete, safely disconnect the tubing. Be aware that the
tubing will remain at a very low temperature for some time. Allow it to warm up to ambient
temperature in a well-ventilated area before storage.

o Leak Testing (for critical applications): For systems requiring high integrity, a leak test can be
performed. This can range from a simple bubble test under low pressure to more sensitive
methods like a helium mass spectrometer test for high-vacuum applications.[8]

Visualizations

The following diagrams illustrate key workflows and relationships relevant to the application of
Tefzel® in cryogenic research.
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Workflow for Selecting Tefzel® for a Cryogenic Application
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Caption: Workflow for selecting Tefzel® for a cryogenic application.

Logical Relationships of Tefzel® Properties in Cryogenic Environments
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Caption: Logical relationships of Tefzel® properties in cryogenic environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1215275?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

